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Compound of Interest

Compound Name: Methyl 2-(3-acetylphenyl)benzoate

Cat. No.: B7959640

Essential Safety and Handling Guide for Methyl
2-(3-acetylphenyl)benzoate

This guide provides critical safety and logistical information for the handling and disposal of
Methyl 2-(3-acetylphenyl)benzoate, tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for ensuring laboratory
safety and minimizing risks.

Chemical Identifier:

Name: Methyl 2-(3-acetylphenyl)benzoate

Synonyms: o-Acetylphenyl benzoate

CAS Number: 4010-33-7

Molecular Formula: C1sH1203

Molecular Weight: 240.25

Hazard Identification and Classification

Methyl 2-(3-acetylphenyl)benzoate is classified as a hazardous substance. The primary
hazards are summarized in the table below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity, )
) ] H335: May cause respiratory

Single Exposure (Respiratory 3 S

Y Irritation
tract irritation)
Hazardous to the aquatic 1 H410: Very toxic to aquatic life

environment, chronic toxicity

with long-lasting effects

Signal Word: Warning

Hazard Pictograms:

laalt text

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling Methyl 2-(3-
acetylphenyl)benzoate. The following table outlines the required PPE.[1][2][3][4][5][6][7]
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Body Part

Required PPE

Specifications and
Recommendations

Eyes/Face

Safety goggles and face shield

Chemical splash goggles are
required. A face shield should
be worn over goggles when
there is a significant risk of

splashing.[3]

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[1][2]
Always inspect gloves for

integrity before use.

Body

Laboratory coat

A flame-resistant lab coat

should be worn.[4]

Respiratory

Use in a chemical fume hood

All handling of this compound
that may generate dust or
vapors must be conducted in a
certified chemical fume hood to

avoid inhalation.[8]

Feet

Closed-toe shoes

Shoes must be made of a non-

porous material.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.[8]

Prepare all necessary equipment and reagents before handling the compound.

Keep the container of Methyl 2-(3-acetylphenyl)benzoate tightly closed when not in use.[8]

[9][10]
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2. Weighing and Transfer:
o Perform all weighing and transfer operations within the chemical fume hood.

o Use a spatula or other appropriate tool to handle the solid material, minimizing dust
generation.[9]

« If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

3. During the Experiment:

e Continuously work within the fume hood.

» Avoid contact with skin, eyes, and clothing.[10]

o Keep ignition sources away from the work area, as the compound may be combustible.[8]
e Do not eat, drink, or smoke in the laboratory.[9][11][12]

4. Post-Experiment:

e Thoroughly clean the work area, decontaminating any surfaces that may have come into
contact with the chemical.

e Wash hands thoroughly with soap and water after handling is complete, even if gloves were
worn.[4][11]

 Remove and properly dispose of contaminated gloves and any other disposable PPE.

Emergency Procedures
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Emergency Situation Protocol

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[8][9]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[8][9][10]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[8][9][10][11]

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

Ingestion unconscious person. Call a poison control
center or seek immediate medical attention.[8]
[9)[10][11]

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,

Spil sand, vermiculite) and place in a suitable
container for disposal.[8] For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan

Chemical waste must be disposed of in accordance with federal, state, and local regulations.[8]
[11]

e Solid Waste: Collect solid Methyl 2-(3-acetylphenyl)benzoate and any contaminated
materials (e.g., absorbent pads, gloves) in a clearly labeled, sealed container for hazardous
waste.
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e Liquid Waste: Solutions containing Methyl 2-(3-acetylphenyl)benzoate should be collected
in a designated, labeled hazardous waste container. Do not pour down the drain.[12]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name.

Contact your institution's environmental health and safety department for specific disposal
procedures and to schedule a waste pickup.

Workflow for Handling Methyl 2-(3-
acetylphenyl)benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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